Cas no 62238-13-5 (Decane, 2,3,7-trimethyl-)

Decane, 2,3,7-trimethyl- structure
Product name:Decane, 2,3,7-trimethyl-
Decane, 2,3,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Decane, 2,3,7-trimethyl-
- 2,3,7-trimethyldecane
- 62238-13-5
- HTTBAQLJKLJCSR-UHFFFAOYSA-N
- LMFA11000676
- DTXSID50336927
- 2,3,7-Trimethyldecane #
-
- Inchi: InChI=1S/C13H28/c1-6-8-12(4)9-7-10-13(5)11(2)3/h11-13H,6-10H2,1-5H3
- InChI Key: HTTBAQLJKLJCSR-UHFFFAOYSA-N
- SMILES: CCCC(C)CCCC(C)C(C)C
Computed Properties
- Exact Mass: 184.21924
- Monoisotopic Mass: 184.219100893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 6.4
Experimental Properties
- PSA: 0
Decane, 2,3,7-trimethyl- Related Literature
-
1. Water
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Chris H. Greene Faraday Discuss., 2004,127, 413-423
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
62238-13-5 (Decane, 2,3,7-trimethyl-) Related Products
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